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This guide provides an in-depth overview of elbaite, a lithium-bearing cyclosilicate mineral of
the tourmaline group, and its mineral associations within igneous rock environments. Particular
emphasis is placed on its occurrence in granitic pegmatites, the geochemical conditions
governing its formation, and the experimental studies that have illuminated its stability and
paragenesis.

Geological Occurrence and Mineralogy of Elbaite

Elbaite, with the ideal chemical formula Na(Li1.5AlI1.5)AI6(BO3)3Si6018(0OH)4, is a prominent
member of the tourmaline group.[1] It forms solid solution series with other tourmaline
endmembers, including dravite, fluor-liddicoatite, and schorl.[1][2] Consequently, naturally
occurring elbaite specimens rarely match the ideal endmember formula.[1]

The primary geological setting for elbaite is in lithium-rich granitic pegmatites.[3] It also occurs
in high-temperature hydrothermal veins and some metamorphic rocks.[3][4] The formation of
elbaite is intrinsically linked to the late stages of magma differentiation, where incompatible
elements such as lithium, boron, and fluorine become concentrated in the residual melt.

Associated Minerals in Granitic Pegmatites

Elbaite is typically found in association with a characteristic suite of minerals in granitic
pegmatites. The specific assemblage can vary depending on the geochemical evolution and
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zonation of the pegmatite body. Common associated minerals are detailed in Table 1.
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Mineral

Chemical Formula

Common Association with
Elbaite

Quartz

SiO2

Ubiquitous in pegmatites, often

intergrown with elbaite.[4][5]

Albite

NaAlSi3Os

A common feldspar in elbaite-

bearing pegmatites.[4][5]

Microcline

KAISi3Os

A potassium feldspar

frequently found with elbaite.

[1]141[5]

Lepidolite

K(Li,Al)3(Al,Si,Rb)4O10(F,OH)2

A lithium-rich mica, indicative
of a highly evolved pegmatite
melt.[1][4][5][6]

Spodumene

LiAISi20se

A key lithium ore mineral, often

co-occurring with elbaite.[1][4]

[5](6]

Beryl

BesAl2(SiOs)s

Another common gemstone
mineral found in the same

pegmatite zones.[4][5]

Muscovite

KAI2(AlSiz010)(OH)2

A common mica in granitic

rocks and pegmatites.[4]

Garnet

(Fe,Mn,Mg,Ca)3Alz(SiO4)s

Can be present, with
spessartine (Mn-rich) being
common in evolved

pegmatites.[4][7]

Apatite

Cas(P0Oa4)3(F,CI,OH)

A common accessory

phosphate mineral.[4]

Cassiterite

SnO:2

Associated with elbaite in
some hydrothermal

replacement deposits.[1][6]

Molybdenite

MoS:2

Found with elbaite in certain

massive hydrothermal

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://en.wikipedia.org/wiki/Elbaite
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://en.wikipedia.org/wiki/Elbaite
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://rockidentifier.com/wiki/Elbaite.html
https://en.wikipedia.org/wiki/Elbaite
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://rockidentifier.com/wiki/Elbaite.html
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://m.minerals.net/mineral/elbaite.aspx
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://ejm.copernicus.org/articles/37/505/2025/
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://en.wikipedia.org/wiki/Elbaite
https://rockidentifier.com/wiki/Elbaite.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

replacement deposits.[1][6]

Geochemical Environment of Formation

The formation of elbaite is a clear indicator of a highly evolved and fractionated granitic melt.
The geochemical evolution of such a melt, particularly in the context of a zoned pegmatite
body, dictates the sequence and composition of the crystallizing minerals.

The early crystallization of minerals like biotite and Fe-rich schorl in the outer zones of a
pegmatite removes iron and magnesium from the melt.[7] This process enriches the residual
melt in lithium, manganese, and cesium, leading to the crystallization of Mn-rich fluor-elbaite in
the intermediate and core zones.[7] Further evolution and the crystallization of spessartine
garnet and lepidolite can deplete the melt in manganese and fluorine, respectively, resulting in
the formation of nearly colorless, homogeneous elbaite in the innermost zones and cavities.[7]

Experimental studies have shown that the crystallization of tourmaline from a granitic melt
requires a significant concentration of boron.[8] The stability of tourmaline is also dependent on
the aluminosity of the melt. For instance, at 750 °C and 200 MPa, tourmaline is stable in
equilibrium with biotite and cordierite in strongly peraluminous melts with an Aluminium
Saturation Index (ASI) greater than 1.2 and approximately 2 wt% B20s.[9]

Physicochemical Conditions of Elbaite
Crystallization

The precise pressure-temperature stability field of elbaite is not well-defined, and its synthesis
has proven to be challenging.[10][11] However, experimental studies on the broader tourmaline
group provide valuable constraints on the conditions of elbaite formation.

Experimental Data on Tourmaline Stability

The saturation of tourmaline in granitic melts is a function of several factors, including the boron
content, temperature, and the activities of various cations in the melt.[8][10] The concentration
of B20s required for tourmaline saturation decreases significantly with decreasing temperature.

[8]
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B20s3 in Melt (wt%)

Temperature (°C) Pressure (MPa) for Tourmaline Reference
Saturation

800 - ~2.50 [8]

750 200 ~2.00 [9]

700 - ~0.67 [8]

650 - ~0.50 [8]

600 - ~0.10 [8]

Experimental Protocols

The experimental determination of tourmaline stability and its partitioning behavior with granitic
melts typically involves the following general protocol:

» Starting Material Preparation: A synthetic granitic glass with a specific, known composition
(including a high boron content) is prepared.

e Encapsulation: The powdered glass, along with a controlled amount of water to ensure water
saturation at experimental conditions, is sealed in a noble metal (e.g., gold or platinum)
capsule.

o High-Pressure, High-Temperature Experiment: The capsule is placed in a high-pressure
apparatus, such as a piston-cylinder or an internally heated pressure vessel. The experiment
is brought to the desired temperature and pressure and held for a duration sufficient to
approach equilibrium (days to weeks).

e Quenching: The experiment is rapidly cooled (quenched) to freeze the experimental charge,
preserving the textures and compositions of the run products (glass and any crystallized
minerals).

e Analysis: The run products are extracted, mounted, and polished. The composition of the
crystalline phases (tourmaline) and the quenched melt (glass) are determined using
analytical technigues such as electron probe microanalysis (EPMA) and laser ablation
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inductively coupled plasma mass spectrometry (LA-ICP-MS). Boron isotope compositions
can be analyzed using secondary ion mass spectrometry (SIMS) or multi-collector ICP-MS.

Paragenetic Sequence and Geochemical Evolution

The crystallization sequence of minerals in an elbaite-bearing pegmatite reflects the
progressive evolution of the parent magma. The following diagrams illustrate a typical
paragenetic sequence and the geochemical pathway leading to elbaite formation.
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Caption: Paragenetic sequence in a zoned elbaite-bearing pegmatite.
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Caption: Geochemical pathway for elbaite crystallization in pegmatites.

Conclusion

Elbaite and its associated minerals serve as valuable indicators of the advanced stages of
magmatic differentiation in granitic systems. The study of these assemblages, combining field
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observations, detailed petrography, and experimental petrology, provides crucial insights into
the processes of rare-element enrichment and the formation of economically significant mineral
deposits. The quantitative data and experimental frameworks presented in this guide offer a
foundation for further research into the complex phase equilibria governing the formation of
elbaite and other pegmatitic minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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